Cas no 1261748-58-6 (Ethyl 3-methoxy-2-(trifluoromethoxy)phenylacetate)

• Product Name: Ethyl 3-methoxy-2-(trifluoromethoxy)phenylacetate
• CAS No: 1261748-58-6
• MF: C₁₂H₁₃F₃O₄
• MW: 278.224434614182
• CID: 4988044
• Update Time: 2025-05-05

Ethyl 3-methoxy-2-(trifluoromethoxy)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-methoxy-2-(trifluoromethoxy)phenylacetate

• Inchi： 1S/C12H13F3O4/c1-3-18-10(16)7-8-5-4-6-9(17-2)11(8)19-12(13,14)15/h4-6H,3,7H2,1-2H3
• InChI Key： QVYMATGYDJMUNS-UHFFFAOYSA-N
• SMILES： FC(OC1C(=CC=CC=1CC(=O)OCC)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 293
• XLogP3: 3.2
• Topological Polar Surface Area: 44.8

Additional information on Ethyl 3-methoxy-2-(trifluoromethoxy)phenylacetate

Ethyl 3-Methoxy-2-(Trifluoromethoxy)Phenylacetate: A Comprehensive Overview

Ethyl 3-methoxy-2-(trifluoromethoxy)phenylacetate, with CAS No. 1261748-58-6, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry, pharmaceutical research, and materials science. This compound is characterized by its unique structure, which combines a trifluoromethoxy group and a methoxy group on a phenyl ring, further substituted with an ethyl acetate moiety. The combination of these functional groups imparts distinctive chemical properties, making it a valuable molecule for various applications.

The synthesis of Ethyl 3-methoxy-2-(trifluoromethoxy)phenylacetate involves advanced organic synthesis techniques, often utilizing multi-step reactions with precise control over reaction conditions. Recent studies have highlighted the importance of stereochemistry and regioselectivity in the synthesis of such compounds, ensuring high purity and consistency in the final product. Researchers have also explored alternative synthetic pathways to improve yield and reduce environmental impact, aligning with the growing emphasis on sustainable chemistry practices.

One of the most notable applications of Ethyl 3-methoxy-2-(trifluoromethoxy)phenylacetate is in the pharmaceutical industry. Its structure allows for potential bioactivity, particularly in targeting specific biological pathways. For instance, recent research has investigated its role as a lead compound in drug discovery programs targeting neurodegenerative diseases and cancer. The trifluoromethoxy group is known to enhance pharmacokinetic properties such as bioavailability and metabolic stability, making this compound a promising candidate for further development.

In addition to pharmaceutical applications, Ethyl 3-methoxy-2-(trifluoromethoxy)phenylacetate has shown potential in materials science. Its unique electronic properties make it a candidate for use in advanced materials such as organic semiconductors and optoelectronic devices. Recent studies have demonstrated its ability to modulate charge transport properties in polymer blends, suggesting its utility in next-generation electronic materials.

The physical and chemical properties of Ethyl 3-methoxy-2-(trifluoromethoxy)phenylacetate have been extensively studied to understand its behavior under various conditions. Its melting point, boiling point, and solubility characteristics are critical parameters that influence its suitability for different applications. Advanced analytical techniques such as NMR spectroscopy and mass spectrometry have been employed to characterize this compound accurately, ensuring its identity and purity.

From an environmental perspective, the degradation pathways and toxicity profile of Ethyl 3-methoxy-2-(trifluoromethoxy)phenylacetate are areas of active research. Understanding its environmental fate is essential for assessing its safety and sustainability. Recent studies have focused on biodegradation mechanisms and the compound's impact on aquatic ecosystems, providing valuable insights for regulatory compliance and risk assessment.

In conclusion, Ethyl 3-methoxy-2-(trifluoromethoxy)phenylacetate (CAS No. 1261748-58-6) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structure, combined with cutting-edge research findings, positions it as a significant molecule in contemporary chemical research. As advancements in synthetic methods and application development continue, this compound is poised to play an increasingly important role in both academic and industrial settings.